Cas no 82137-72-2 ( )

  structure
  structure
Product Name: 
CAS No:82137-72-2
MF:C27H27N7
MW:449.550184488297
CID:987455
PubChem ID:335972
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methylbenzimidazol-2-yl)-N,N-bis[(1-methylbenzimidazol-2-yl)methyl]methanamine
    • DTXSID70319636
    • 1-(1-Methyl-1H-benzimidazol-2-yl)-N,N-bis[(1-methyl-1H-benzimidazol-2-yl)methyl]methanamine
    • NSC348882
    • 82137-72-2
    • tris(N-methylbenzimidazol-2-ylmethyl)amine
    • NSC-348882
    • SCHEMBL3746825
    • DB-361764
    • tris((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)amine
    •  
    • Inchi: 1S/C27H27N7/c1-31-22-13-7-4-10-19(22)28-25(31)16-34(17-26-29-20-11-5-8-14-23(20)32(26)2)18-27-30-21-12-6-9-15-24(21)33(27)3/h4-15H,16-18H2,1-3H3
    • InChI Key: PVERJKNCKZHUDS-UHFFFAOYSA-N
    • SMILES: N(CC1=NC2C=CC=CC=2N1C)(CC1=NC2C=CC=CC=2N1C)CC1=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 449.23279389g/mol
  • Monoisotopic Mass: 449.23279389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 56.7Ų

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